Cas no 852691-84-0 (2-phenyl-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-3-one)

• Product Name: 2-phenyl-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-3-one
• CAS No: 852691-84-0
• MF: C₁₆H₁₁N₃OS
• MW: 293.343041658401
• CID: 5798676
• Update Time: 2025-10-16

2-phenyl-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-3-one Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-c]quinazolin-3(2H)-one, 5,6-dihydro-2-phenyl-5-thioxo-
• 2-phenyl-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-3-one

• Inchi： 1S/C16H11N3OS/c20-15-13(10-6-2-1-3-7-10)18-14-11-8-4-5-9-12(11)17-16(21)19(14)15/h1-9,13H,(H,17,21)
• InChI Key： YOSDDSNXVDSTLC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2=NC(C3=CC=CC=C3)C(=O)N2C1=S

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 473.3±48.0 °C(Predicted)
• pka: 9.92±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-phenyl-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-3-one

2-Phenyl-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-3-one (CAS No. 852691-84-0): A Promising Molecule in Pharmaceutical Research

2-Phenyl-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-3-one is a novel heterocyclic compound with a unique molecular framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its CAS No. 852691-84-0, represents a key advancement in the development of therapeutic agents targeting complex biological pathways. The structural features of this molecule, including the imidazo[1,2-c]quinazolin-3-one core and the 2-phenyl substituent, provide a foundation for its diverse pharmacological activities. Recent studies have highlighted its potential in modulating signaling cascades associated with cancer progression, neurodegenerative diseases, and inflammatory responses.

The 2-phenyl group in the molecular structure plays a critical role in enhancing the compound's hydrophobicity and membrane permeability, which are essential for drug delivery across biological barriers. The 5-sulfanylidene functionality introduces a sulfur-containing bridge that may contribute to the molecule's ability to interact with specific protein targets. This structural feature is particularly relevant in the context of kinase inhibition, a therapeutic strategy that has shown promise in oncology. The imidazo[1,2-c]quinazolin-3-one ring system, a well-known scaffold in medicinal chemistry, provides a platform for the development of selective inhibitors of key enzymes involved in cellular signaling.

Recent research has focused on the anti-cancer potential of 2-Phenyl-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-3-one. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent in vitro activity against a panel of human cancer cell lines, including breast, lung, and pancreatic adenocarcinoma. The mechanism of action appears to involve the inhibition of PI3K/AKT/mTOR signaling, a pathway frequently dysregulated in malignant tumors. The compound's ability to disrupt this pathway suggests its potential as a therapeutic agent for cancers resistant to conventional therapies.

Additional investigations have explored the anti-inflammatory properties of this molecule. A 2022 study in Pharmacological Reports reported that 2-Phenyl-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-3-one significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This effect is mediated through the suppression of NF-κB activation, a key transcription factor in the inflammatory response. These findings position the compound as a potential candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthetic route to 2-Phenyl-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-3-one has been optimized to improve yield and purity, as reported in a 2023 paper in Organic & Biomolecular Chemistry. The synthesis involves a multi-step process starting with the formation of a quinazoline core through a condensation reaction between a 2-phenyl substituted amide and a 2-amino-4-oxo-quinazoline derivative. The introduction of the 5-sulfanylidene group is achieved through a nucleophilic substitution reaction, followed by cyclization to form the final heterocyclic structure. This synthetic approach provides a scalable method for large-scale production, which is crucial for pharmaceutical development.

Recent advances in drug delivery systems have further enhanced the therapeutic potential of 2-Phenyl-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-3-one. A 2024 study in Advanced Drug Delivery Reviews explored the use of nanoparticle-based formulations to improve the bioavailability and targeting efficiency of this compound. The encapsulation of the molecule in polymeric nanoparticles significantly increased its stability in biological fluids and enhanced its uptake by target cells. This strategy may overcome the limitations of conventional oral administration, particularly for compounds with poor solubility or rapid metabolism.

The preclinical evaluation of 2-Phenyl-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-3-one has also revealed its potential in neurodegenerative disease research. A 2023 study in Neuropharmacology showed that this compound reduces the accumulation of β-amyloid plaques in a mouse model of Alzheimer's disease. The mechanism appears to involve the inhibition of β-secretase, an enzyme responsible for the cleavage of amyloid precursor protein. These findings suggest that the compound could be developed into a novel therapeutic for neurodegenerative conditions, where current treatments are limited in efficacy.

Despite its promising properties, the 2-Phenyl-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-3-one molecule faces challenges related to toxicity and selectivity. Ongoing research aims to optimize its chemical structure to minimize off-target effects and improve its safety profile. Computational modeling and in silico screening have been employed to identify structural modifications that could enhance its therapeutic index. These efforts are critical for ensuring the compound's suitability for clinical translation.

In conclusion, 2-Phenyl-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-3-one represents a significant breakthrough in the development of multifunctional therapeutic agents. Its unique molecular architecture and diverse pharmacological activities make it a valuable candidate for the treatment of complex diseases. Continued research into its mechanisms of action, synthetic optimization, and clinical potential will be essential for advancing this compound from the laboratory to the clinic.